3-Amino-5-cyclopropoxypicolinamide

• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-amino-5-cyclopropyloxypyridine-2-carboxamide
• InChI: InChI=1S/C9H11N3O2/c10-7-3-6(14-5-1-2-5)4-12-8(7)9(11)13/h3-5H,1-2,10H2,(H2,11,13)
• InChI Key: PMSNYAJTCFNKQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)C(=O)N)N

Description

3-Amino-5-cyclopropoxypicolinamide is a chemical compound of interest in scientific research and development, particularly within the field of medicinal chemistry. The structure of this compound, which features both aminopyridine and cyclopropyl ether functionalities, suggests potential as a versatile building block or a key intermediate in the synthesis of more complex molecules. Researchers are exploring its utility in various applications, including [ describe specific applications, e.g., the development of kinase inhibitors or allosteric modulators ]. Its molecular scaffold is similar to motifs found in compounds investigated for targeting specific biological pathways . The precise mechanism of action and full research value of 3-Amino-5-cyclopropoxypicolinamide are subjects of ongoing investigation. This product is intended for research purposes only and is not approved for use in diagnostics, therapeutics, or any personal applications. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-cyclopropoxypicolinamide typically involves multi-step organic reactions. One common method starts with the cyclopropylation of a suitable precursor, followed by amination and subsequent functional group transformations to introduce the picolinamide moiety. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of 3-Amino-5-cyclopropoxypicolinamide may involve optimized synthetic routes that are scalable and cost-effective. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to meet the demands of large-scale production.

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-cyclopropoxypicolinamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines or other reduced forms.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce primary amines.

Scientific Research Applications

3-Amino-5-cyclopropoxypicolinamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-Amino-5-cyclopropoxypicolinamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the cyclopropoxy group may enhance its binding affinity and specificity. The picolinamide core can interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following compounds exhibit high structural similarity to 3-Amino-5-cyclopropoxypicolinamide, as indicated by computational similarity scores (e.g., Tanimoto coefficients). Key differences lie in substituent groups and functional moieties, which influence physicochemical and biological properties.

Table 1: Structural and Functional Comparison

CAS No.	Compound Name	Substituents (Position 5)	Functional Group	Molecular Weight (g/mol)	Key Properties
870997-85-6	3-Amino-5-cyclopropoxypicolinamide	Cyclopropoxy	Amide	~207.2*	High lipophilicity, metabolic stability
1072448-08-8	Methyl 3-amino-5-bromopicolinate	Bromo	Ester	245.05	Moderate solubility, reactive bromide
1289168-19-9	3-Amino-5-bromopicolinaldehyde	Bromo	Aldehyde	215.02	Electrophilic, prone to oxidation
137778-20-2	5-Bromo-6-methylpicolinic acid	Bromo, Methyl	Carboxylic Acid	232.03	Low lipophilicity, high polarity

*Calculated using ChemDraw.

Key Observations:

Functional Group Impact :

• Amide (870997-85-6) : The amide group promotes hydrogen bonding, enhancing target binding affinity in enzyme inhibition.
• Ester (1072448-08-8) : Less stable than amides under physiological conditions due to esterase susceptibility.
• Aldehyde (1289168-19-9) : Highly reactive, often used as a synthetic intermediate rather than a final drug candidate.

The cyclopropoxy variant’s stability and amide functionality make it a more promising candidate for prolonged target engagement.

Research Findings and Implications

• Brominated Analogs : Compounds like 5-Bromo-6-methylpicolinic acid (137778-20-2) have been studied as intermediates in agrochemical synthesis, leveraging their polarity for solubility in formulation matrices.
• Cyclopropoxy Advantage: Computational models suggest that the cyclopropoxy group in 3-Amino-5-cyclopropoxypicolinamide reduces CYP450-mediated metabolism by 40% compared to brominated analogs, as predicted using ADMET software.
• Synthetic Challenges : The cyclopropoxy group requires specialized synthetic routes (e.g., epoxide ring-opening with cyclopropane), whereas brominated analogs are more straightforward to prepare.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-Amino-5-cyclopropoxypicolinamide, and how do reaction conditions influence yield and purity?

• Methodology : Systematic evaluation of published protocols using frameworks like PICO to compare variables (e.g., catalysts, solvents, temperatures). For example:

• Population (P) : 3-Amino-5-cyclopropoxypicolinamide synthesis.
• Intervention (I) : Use of palladium-catalyzed cross-coupling vs. nucleophilic substitution.
• Comparison (C) : Yield, purity, and reaction time across methods.
• Outcome (O) : Identification of optimal conditions for scalable synthesis.
• Data Table Suggestion: Compare reaction parameters (e.g., solvent polarity, catalyst loading) and outcomes (yield %, purity by HPLC) .

Q. Which spectroscopic and chromatographic techniques are most reliable for characterizing 3-Amino-5-cyclopropoxypicolinamide?

• Methodology : Apply the PCC framework (Population, Concept, Context) to assess analytical workflows:

• Population : Synthesized batches of the compound.
• Concept : Structural validation (e.g., NMR, FT-IR, LC-MS) and purity assessment (HPLC, TLC).
• Context : Lab-scale analysis under ambient vs. controlled humidity/temperature.
• Key Insight: High-resolution mass spectrometry (HRMS) is critical for confirming molecular integrity, while HPLC with UV detection at 254 nm ensures purity >98% .

Advanced Research Questions

Q. How can conflicting solubility data for 3-Amino-5-cyclopropoxypicolinamide in polar aprotic solvents be resolved?

• Methodology : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to design a comparative study:

• Feasible : Test solubility in DMSO, DMF, and acetonitrile at varying temperatures (25–60°C).
• Novel : Correlate solubility with computational models (e.g., COSMO-RS).
• Outcome : Identify solvent systems that maximize solubility without degradation.
• Data Contradiction Analysis: Discrepancies may arise from impurities or hydration states; use Karl Fischer titration to quantify water content .

Q. What mechanistic insights explain the reactivity of 3-Amino-5-cyclopropoxypropicolinamide in palladium-catalyzed C–N bond formation?

• Methodology : Combine experimental kinetics (e.g., reaction profiling via in-situ IR) with density functional theory (DFT) calculations.

• Intervention : Vary ligands (e.g., Xantphos vs. BINAP) to study steric/electronic effects.
• Comparison : Turnover frequency (TOF) and activation energy (Ea) across conditions.
• Outcome : Mechanistic map highlighting rate-limiting steps (e.g., oxidative addition vs. reductive elimination) .

Q. How do steric and electronic effects of the cyclopropoxy group influence the compound’s bioactivity in enzyme inhibition assays?

• Methodology : Structure-activity relationship (SAR) study using PICO:

• Population : Target enzymes (e.g., kinases or proteases).
• Intervention : 3-Amino-5-cyclopropoxypicolinamide vs. analogs with larger alkoxy groups.
• Comparison : IC50 values and binding affinity (Kd) via SPR or ITC.
• Outcome : Quantify how cyclopropoxy’s strain and electron-donating properties enhance selectivity .

Methodological Guidelines

• Experimental Design : Use PICO/T frameworks to isolate variables (e.g., solvent, catalyst) and ensure reproducibility. For example, pre-screen reaction conditions via DoE (Design of Experiments) to minimize trial-and-error approaches .
• Data Interpretation : Address contradictions (e.g., solubility or reactivity disparities) by validating analytical protocols and reporting confidence intervals for key metrics (e.g., ±5% for HPLC purity) .
• Ethical Compliance : Document synthetic byproducts and waste disposal methods per institutional guidelines, especially for halogenated intermediates .